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Compound of Interest

Compound Name: 8-Methoxyisoquinolin-5-amine

CAS No.: 321921-99-7

Cat. No.: B3259666

Get Quote

CAS Number: 321921-99-7 Molecular Formula: C₁₀H₁₀N₂O Molecular Weight: 174.20 g/mol

Synonyms: 5-Amino-8-methoxyisoquinoline[1]

Executive Summary & Scaffold Analysis
8-Methoxyisoquinolin-5-amine is a specialized heterocyclic building block utilized primarily in

the synthesis of bioactive small molecules targeting G-protein coupled receptors (GPCRs) and

kinases. Unlike the more common quinoline isomers, the 5,8-disubstituted isoquinoline core

offers a unique vector for structure-activity relationship (SAR) exploration.

The molecule features a "push-pull" electronic system: the electron-rich methoxy group at C8

and the primary amine at C5 significantly modulate the basicity and nucleophilicity of the

isoquinoline ring. In medicinal chemistry, this scaffold serves as a critical intermediate for

Vanilloid Receptor 1 (VR1/TRPV1) antagonists (pain management) and potential Rho-kinase

(ROCK) inhibitors.

Physicochemical Profile
Structural Electronics
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The positioning of substituents on the isoquinoline ring creates distinct electronic zones:

C5-Amine (Nucleophilic Handle): The primary amine is the most reactive nucleophilic site,

readily participating in acylation, alkylation, and reductive amination. It is electronically

coupled to the ring nitrogen, increasing electron density in the pyridine ring.

C8-Methoxy (Electronic Donor): Positioned para to the C5-amine (in a naphthalene-like

sense), the methoxy group exerts a strong +M (mesomeric) effect, stabilizing cationic

intermediates during electrophilic substitution and increasing the pKa of the ring nitrogen

compared to unsubstituted isoquinoline.

Key Properties Table
Property Value / Description Note

Appearance Pale yellow to brown solid
Oxidizes slowly upon air

exposure.

Solubility DMSO, Methanol, DCM
Limited solubility in water;

soluble in dilute acid.

pKa (Predicted)
~6.2 (Ring N), ~2.5 (Exocyclic

NH₂)

Ring N is more basic due to

+M from OMe/NH₂.

LogP ~1.2 - 1.5
Lipophilic enough for CNS

penetration considerations.

H-Bond Donors 1 (NH₂)

H-Bond Acceptors 3 (Ring N, OMe, NH₂)

Synthetic Pathways
The synthesis of 8-methoxyisoquinolin-5-amine is non-trivial due to the need for precise

regiocontrol. The most robust industrial route leverages the directing effects of the 8-methoxy

group to install the nitrogen functionality at C5.

Primary Route: Nitration-Reduction Sequence
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This protocol avoids the formation of inseparable isomers by utilizing the para-directing power

of the methoxy group.

Precursor: Start with 8-hydroxyisoquinoline.

O-Methylation: Protection of the phenol as a methyl ether prevents oxidative degradation

and directs the subsequent electrophilic attack.

Regioselective Nitration: Nitration of 8-methoxyisoquinoline occurs almost exclusively at the

C5 position. The C8-methoxy group activates the C5 position (para) and the C7 position

(ortho). However, C5 is kinetically favored in the isoquinoline system over C7.

Reduction: The nitro group is reduced to the amine using Fe/HCl or catalytic hydrogenation.

Visualization of Synthesis (DOT)

8-Hydroxyisoquinoline 8-Methoxyisoquinoline

MeI, K2CO3
Acetone, Reflux 5-Nitro-8-methoxyisoquinoline

HNO3, H2SO4
0°C -> RT (Regioselective) 8-Methoxyisoquinolin-5-amine

Fe, HCl, EtOH
or H2, Pd/C

Click to download full resolution via product page

Figure 1: Validated synthetic route ensuring C5 regioselectivity via the C8-methoxy directing

group.

Reactivity & Functionalization[3]
Chemoselectivity (Amine vs. Ring Nitrogen)
Researchers must distinguish between the reactivity of the exocyclic amine and the

heterocyclic nitrogen.

Acylation/Sulfonylation: Under standard conditions (e.g., acid chlorides, isocyanates), the

C5-NH₂ reacts exclusively to form amides or ureas. This is the primary vector for library

generation.

Alkylation: Direct alkylation often leads to mixtures of mono/di-alkylation at the exocyclic

amine and quaternization of the ring nitrogen. Reductive amination is preferred for clean N-

alkylation.
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The Sandmeyer Gateway
The C5-amine can be converted into a diazonium salt, allowing access to diverse

functionalities that are otherwise difficult to install on the isoquinoline core:

C5-Cl/Br: Via CuCl/CuBr (Sandmeyer).

C5-CN: Via CuCN (access to carboxylic acids).

C5-F: Via Balz-Schiemann reaction (thermal decomposition of tetrafluoroborate salt).

Reactivity Map (DOT)

8-Methoxyisoquinolin-5-amine
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(Ring N reaction)
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Figure 2: Divergent synthesis capabilities from the C5-amine handle.

Experimental Protocols
Protocol A: Synthesis of 8-Methoxyisoquinolin-5-amine
(Reduction Step)
Adapted from J. Het. Chem, 37(5), 1293 and patent literature (US 2005/0107388).

Reagents: 5-Nitro-8-methoxyisoquinoline (1.0 eq), Iron powder (5.0 eq), Ammonium chloride

(NH₄Cl, 5.0 eq), Ethanol/Water (4:1).

Setup: Charge a round-bottom flask with 5-nitro-8-methoxyisoquinoline dissolved in

Ethanol/Water (4:1 v/v).
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Activation: Add solid NH₄Cl and Iron powder.

Reaction: Heat the mixture to reflux (approx. 80°C) with vigorous stirring for 2–4 hours.

Monitor by TLC (the amine is more polar and fluorescent).

Workup: Filter the hot mixture through a Celite pad to remove iron residues. Wash the pad

with hot ethanol.

Isolation: Concentrate the filtrate under reduced pressure. Dissolve the residue in EtOAc and

wash with saturated NaHCO₃. Dry organic layer over Na₂SO₄ and concentrate.

Purification: If necessary, recrystallize from Ethanol/Hexane or purify via flash

chromatography (DCM/MeOH gradient).

Yield: Expected yield 75–85%.

Protocol B: Quality Control (QC) Parameters
1H NMR (DMSO-d6): Look for the characteristic singlet/doublet of the methoxy group (~4.0

ppm) and the broad singlet of the amine (~5.5–6.0 ppm). The aromatic region should

integrate to 5 protons.

Mass Spec: ESI+ [M+H] = 175.1.

Medicinal Chemistry Applications
VR1 (TRPV1) Antagonists
The 5-amino-8-methoxyisoquinoline moiety serves as a bioisostere for other fused bicyclic

amines in the design of TRPV1 antagonists. The methoxy group creates a specific steric and

electronic fit within the receptor pocket, often improving selectivity over other TRP channels.

Mechanism: The C5-amine is typically derivatized into a urea linkage (reacting with 4-

trifluoromethylbenzyl isocyanate), connecting the isoquinoline "head" to a lipophilic "tail."

Kinase Inhibition
Isoquinolines bind to the ATP-binding pocket of kinases (e.g., ROCK, PKA). The C5-amine

allows for the extension of the molecule into the solvent-exposed region or the ribose-binding
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pocket, while the ring nitrogen interacts with the hinge region.

Safety & Handling
Signal Word:WARNING

Hazard Class H-Code Statement

Acute Toxicity (Oral) H302 Harmful if swallowed.

Skin Irritation H315 Causes skin irritation.

Eye Irritation H319 Causes serious eye irritation.

STOT-SE H335
May cause respiratory

irritation.

Storage: Store at 2–8°C in a tightly sealed container, protected from light. The amine is prone

to oxidation; storage under nitrogen or argon is recommended for long-term stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com
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